Cas no 672336-50-4 (10(14)-Cadinene-4,5-diol)

• Product Name: 10(14)-Cadinene-4,5-diol
• CAS No: 672336-50-4
• MF: C₁₅H₂₆O₂
• MW: 238.36600
• CID: 837083
• PubChem ID: 11053721
• Update Time: 2024-10-28

10(14)-Cadinene-4,5-diol Chemical and Physical Properties

Names and Identifiers

• 10(14)-Cadinene-4,5-diol
• (1S,2S,4aR,8S,8aS)-8-Isopropyl-2-methyl-5-methylenedecahydro-1,2- naphthalenediol
• 672336-50-4
• AKOS032962291
• (1S,2S,4Ar,8S,8aS)-2-methyl-5-methylidene-8-propan-2-yl-1,3,4,4a,6,7,8,8a-octahydronaphthalene-1,2-diol
• FS-8944
• (-)-Cadin-10(14)-ene-4beta,5alpha-diol
• [ "" ]

• Inchi： InChI=1S/C15H26O2/c1-9(2)11-6-5-10(3)12-7-8-15(4,17)14(16)13(11)12/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15-/m0/s1
• InChI Key： DQVXKPUFGSPUGZ-YTFOTSKYSA-N
• SMILES： CC(C)C1CCC(=C)C2C1C(C(CC2)(C)O)O

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 326.6±42.0 °C at 760 mmHg
• Flash Point: 144.0±22.5 °C
• PSA: 40.46000
• LogP: 2.74670
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

10(14)-Cadinene-4,5-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids